Cas no 1152841-36-5 (1-(3-bromophenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-bromophenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1152841-36-5
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD09965624
• CID: 5607861
• PubChem ID: 42281884
• Update Time: 2023-11-24

1-(3-bromophenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(3-bromophenyl)methyl]-
• 1-(3-Bromobenzyl)-1h-pyrazol-4-amine
• 1-[(3-bromophenyl)methyl]-1H-pyrazol-4-amine
• CS-0284348
• EN300-804828
• 1152841-36-5
• SCHEMBL14699255
• AKOS000205095
• 1-(3-bromophenyl)methyl-1H-pyrazol-4-amine

• MDL： MFCD09965624
• Inchi： 1S/C10H10BrN3/c11-9-3-1-2-8(4-9)6-14-7-10(12)5-13-14/h1-5,7H,6,12H2
• InChI Key： MDLASRUJQAWSMW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C=C(N)C=N1

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 427.1±30.0 °C(Predicted)
• pka: 3.45±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes